Cas no 197788-48-0 (2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-pentenyl)-)
197788-48-0 structure
Product Name:2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-pentenyl)-
CAS No:197788-48-0
MF:C11H12O4
MW:208.210583686829
CID:1389373
Update Time:2024-08-16
2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-pentenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-pentenyl)-
- 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-penten-1-yl)-
-
- Inchi: 1S/C11H12O4/c1-3-4-5-8(12)10-9(13)6-7(2)15-11(10)14/h3,6,13H,1,4-5H2,2H3
- InChI Key: GZQFNOAAFXDMRX-UHFFFAOYSA-N
- SMILES: C1(=O)OC(C)=CC(O)=C1C(=O)CCC=C
Computed Properties
- Exact Mass: 208.07356
Experimental Properties
- Density: 1.243±0.06 g/cm3(Predicted)
- Boiling Point: 336.4±42.0 °C(Predicted)
- PSA: 63.6
- pka: 5.25±0.50(Predicted)
2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxo-4-pentenyl)- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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